Cas no 1261500-76-8 (4-Hydroxy-2-(trifluoromethyl)benzoyl chloride)

4-Hydroxy-2-(trifluoromethyl)benzoyl chloride is a versatile trifluoromethylated benzoyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical applications. Its trifluoromethyl and hydroxyl groups enhance reactivity, making it valuable for constructing complex molecules, particularly in medicinal chemistry. The compound’s electron-withdrawing trifluoromethyl group improves stability and influences the electronic properties of resulting derivatives. It is commonly used in acylations and as a precursor for active pharmaceutical ingredients (APIs) or agrochemicals. Handling requires caution due to its moisture sensitivity and reactivity as an acyl chloride. Proper storage under inert conditions is recommended to maintain purity and performance.

4-Hydroxy-2-(trifluoromethyl)benzoyl chloride structure

1261500-76-8 structure

Product Name:4-Hydroxy-2-(trifluoromethyl)benzoyl chloride

CAS No:1261500-76-8

MF:C₈H₄ClF₃O₂

MW:224.564372062683

CID:4794255

Update Time:2025-10-19

4-Hydroxy-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2-(trifluoromethyl)benzoyl chloride
- Inchi： 1S/C8H4ClF3O2/c9-7(14)5-2-1-4(13)3-6(5)8(10,11)12/h1-3,13H
- InChI Key： QWUNJQCSUZBZFV-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=CC=1C(F)(F)F)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
XLogP3: 3
Topological Polar Surface Area: 37.3

4-Hydroxy-2-(trifluoromethyl)benzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014003460-250mg	4-Hydroxy-2-(trifluoromethyl)benzoyl chloride	1261500-76-8	97%	250mg	$494.40	2023-09-03
Alichem	A014003460-500mg	4-Hydroxy-2-(trifluoromethyl)benzoyl chloride	1261500-76-8	97%	500mg	$782.40	2023-09-03
Alichem	A014003460-1g	4-Hydroxy-2-(trifluoromethyl)benzoyl chloride	1261500-76-8	97%	1g	$1504.90	2023-09-03